Cas no 1805952-41-3 (3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene)

• Product Name: 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene
• CAS No: 1805952-41-3
• MF: C₈H₅ClF₄S
• MW: 244.636914014816
• CID: 5006791
• Update Time: 2025-10-29

3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5ClF4S/c1-4-2-5(9)7(6(10)3-4)14-8(11,12)13/h2-3H,1H3
• InChI Key： NTPSJFFFOLGFAG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1SC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3

Additional information on 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene

Professional Introduction to 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene (CAS No. 1805952-41-3)

3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene, identified by its CAS number 1805952-41-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of aromatic hydrocarbons modified with halogen and sulfur-containing substituents, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene include a benzene ring substituted with a chlorine atom at the 3-position, a fluorine atom at the 5-position, and a trifluoromethylthio group at the 4-position. These substituents contribute to its unique electronic properties and reactivity, which are highly advantageous in medicinal chemistry and materials science.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity. The presence of both fluorine and chlorine atoms in 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene makes it an attractive candidate for further exploration. Fluorinated aromatic compounds are known for their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. For instance, studies have shown that fluorine atoms can increase the lipophilicity of molecules, thereby enhancing their penetration across biological membranes.

The trifluoromethylthio group in this compound adds another layer of complexity, influencing both its electronic distribution and steric environment. This group is particularly interesting because it can modulate the reactivity of adjacent functional groups, making it a versatile tool in synthetic chemistry. Researchers have utilized similar motifs in the development of agrochemicals and pharmaceuticals, where the trifluoromethylthio group often serves as a key pharmacophore.

Recent advancements in computational chemistry have enabled more efficient screening and design of compounds like 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene. Molecular modeling techniques allow scientists to predict the interactions between this compound and biological targets with high accuracy. This has led to the identification of new potential drug candidates that could address unmet medical needs. For example, virtual screening has been used to identify derivatives of this compound that exhibit promising anti-inflammatory and antiviral activities.

The synthesis of 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the Friedel-Crafts alkylation followed by halogenation and thiolation reactions. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce the trifluoromethylthio group efficiently. These synthetic strategies not only showcase the versatility of transition metal catalysis but also contribute to sustainable chemistry by minimizing waste and improving yields.

In addition to its pharmaceutical applications, 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene has shown potential in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorine and chlorine atoms enhances its electron-withdrawing capabilities, which can be exploited to tune the energy levels of molecular orbitals. This has led to innovative designs for more efficient electronic devices.

The growing body of research on halogenated aromatic compounds underscores their importance in modern chemistry. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, from antimicrobial to anticancer effects. The structural diversity inherent in molecules like 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene provides chemists with a rich palette of options for designing new therapeutics. By leveraging cutting-edge synthetic techniques and computational tools, researchers continue to uncover novel applications for these fascinating molecules.

In conclusion, 3-Chloro-5-fluoro-4-(trifluoromethylthio)toluene (CAS No. 1805952-41-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthetic chemists, while its biological activity positions it as a promising candidate for drug discovery efforts. As research progresses, we can expect to see even more innovative applications emerge from this class of halogenated aromatic compounds.